Cas no 525559-02-8 (2-Benzylsulfanyl-6-diethoxymethyl-pyrimidin-4-ol)

• Product Name: 2-Benzylsulfanyl-6-diethoxymethyl-pyrimidin-4-ol
• CAS No: 525559-02-8
• MF: C₁₆H₂₀N₂O₃S
• MW: 320.406602859497
• MDL: MFCD24386138
• CID: 3304191
• PubChem ID: 135813615
• Update Time: 2025-10-30

2-Benzylsulfanyl-6-diethoxymethyl-pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4(1H)-PYRIMIDINONE, 6-(DIETHOXYMETHYL)-2-[(PHENYLMETHYL)THIO]-
• 2-Benzylsulfanyl-6-diethoxymethyl-pyrimidin-4-ol
• 2-(Benzylsulphanyl)-6-(diethoxymethyl)-4-hydroxypyrimidine
• AS-5362
• OJOARARGXCDSSX-UHFFFAOYSA-N
• CS-0453266
• 2-benzylsulfanyl-4-(diethoxymethyl)-1H-pyrimidin-6-one
• 525559-02-8
• SCHEMBL112782
• 2-(Benzylthio)-6-(diethoxymethyl)pyrimidin-4-ol
• 6-[bis(ethyloxy)methyl]-2-[(phenylmethyl)thio]-4(1H)-pyrimidinone
• 2-(benzylsulfanyl)-6-(diethoxymethyl)pyrimidin-4-ol
• AKOS025392392
• MFCD24386138

• MDL： MFCD24386138
• Inchi： 1S/C16H20N2O3S/c1-3-20-15(21-4-2)13-10-14(19)18-16(17-13)22-11-12-8-6-5-7-9-12/h5-10,15H,3-4,11H2,1-2H3,(H,17,18,19)
• InChI Key： OJOARARGXCDSSX-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=CC=C2)=NC(C(OCC)OCC)=CC(=O)N1

Computed Properties

• Exact Mass: 320.11946368Da
• Monoisotopic Mass: 320.11946368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 85.2Ų

Additional information on 2-Benzylsulfanyl-6-diethoxymethyl-pyrimidin-4-ol

Comprehensive Overview of 2-Benzylsulfanyl-6-diethoxymethyl-pyrimidin-4-ol (CAS No. 525559-02-8): Properties, Applications, and Industry Insights

2-Benzylsulfanyl-6-diethoxymethyl-pyrimidin-4-ol (CAS No. 525559-02-8) is a specialized pyrimidine derivative with a unique molecular structure that combines a benzylsulfanyl group and a diethoxymethyl moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Its heterocyclic framework and functional group diversity make it a versatile building block for synthesizing novel compounds with tailored properties.

In recent years, the demand for high-purity pyrimidine derivatives like 2-Benzylsulfanyl-6-diethoxymethyl-pyrimidin-4-ol has surged, driven by advancements in drug discovery and crop protection. Researchers are particularly interested in its structure-activity relationship (SAR), which influences its efficacy in target-specific applications. The compound’s solubility profile and thermal stability further enhance its utility in industrial formulations.

One of the most frequently asked questions about CAS No. 525559-02-8 revolves around its synthetic pathways. The compound is typically prepared via multistep organic synthesis, involving condensation reactions between thiobenzyl alcohol and pyrimidine precursors. Optimizing reaction conditions—such as temperature, catalyst selection, and solvent systems—is critical to achieving high yields and minimizing impurities. Analytical techniques like HPLC and NMR spectroscopy are employed to verify purity and structural integrity.

The agrochemical sector has explored 2-Benzylsulfanyl-6-diethoxymethyl-pyrimidin-4-ol as a potential pesticide intermediate, owing to its ability to disrupt metabolic pathways in pests. Meanwhile, in pharmaceutical R&D, its modifiable scaffold allows for the development of kinase inhibitors and antimicrobial agents. These applications align with global trends toward sustainable chemistry and green synthesis, addressing concerns about environmental impact.

From a commercial perspective, suppliers of CAS No. 525559-02-8 emphasize batch-to-batch consistency and regulatory compliance, particularly for GMP-grade material. Storage recommendations typically include anhydrous conditions and light-sensitive packaging to preserve stability. As the compound gains traction, its patent landscape and global market availability have become key discussion points among industry stakeholders.

Emerging studies also highlight the role of 2-Benzylsulfanyl-6-diethoxymethyl-pyrimidin-4-ol in material science, where its electron-rich structure contributes to the design of organic semiconductors. This interdisciplinary potential underscores the importance of continued research into its physicochemical properties and application scalability.

In summary, 2-Benzylsulfanyl-6-diethoxymethyl-pyrimidin-4-ol (CAS No. 525559-02-8) represents a compelling case study in functionalized heterocycles. Its adaptability across industries, coupled with rigorous quality standards, positions it as a valuable asset in modern chemical innovation. Future developments may focus on cost-effective synthesis and expanded therapeutic portfolios, further solidifying its relevance.